Cas no 2034344-51-7 (3-(benzenesulfonyl)-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylpropanamide)

• Product Name: 3-(benzenesulfonyl)-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylpropanamide
• CAS No: 2034344-51-7
• MF: C₁₈H₁₉N₃O₃S₂
• MW: 389.491761445999
• CID: 6587388
• PubChem ID: 121019322
• Update Time: 2025-07-21

3-(benzenesulfonyl)-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylpropanamide
• N-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-3-(phenylsulfonyl)propanamide
• 3-(benzenesulfonyl)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]propanamide
• F6519-4300
• AKOS026702430
• 2034344-51-7
• 3-(benzenesulfonyl)-N-(2-pyrazol-1-yl-2-thiophen-2-ylethyl)propanamide

• Inchi： 1S/C18H19N3O3S2/c22-18(9-13-26(23,24)15-6-2-1-3-7-15)19-14-16(17-8-4-12-25-17)21-11-5-10-20-21/h1-8,10-12,16H,9,13-14H2,(H,19,22)
• InChI Key： IRIWONYMQPSMMV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(NCC(C1=CC=CS1)N1C=CC=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 389.08678382g/mol
• Monoisotopic Mass: 389.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 118Ų

Additional information on 3-(benzenesulfonyl)-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylpropanamide

Introduction to 3-(benzenesulfonyl)-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylpropanamide (CAS No. 2034344-51-7)

The compound 3-(benzenesulfonyl)-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylpropanamide, identified by its CAS number 2034344-51-7, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, combines a benzenesulfonyl group with a pyrazole and thiophene scaffold, making it a promising candidate for further exploration in therapeutic applications.

Recent studies have highlighted the potential of heterocyclic compounds in drug development due to their diverse biological activities. The presence of the pyrazole ring in this compound is particularly noteworthy, as pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiophene moiety further enhances its pharmacological profile, contributing to its stability and bioavailability. These structural features make 3-(benzenesulfonyl)-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylpropanamide a compelling subject for medicinal chemists seeking novel therapeutic agents.

The benzenesulfonyl group at the C3 position of the molecule introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding affinity of the compound towards biological targets. This feature is particularly relevant in the design of small-molecule inhibitors, where precise control over electronic properties is crucial for achieving high specificity and efficacy. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a versatile tool for drug discovery.

In the context of current research, there has been growing interest in developing multifunctional compounds that can address complex diseases through multiple pathways. The structural complexity of 3-(benzenesulfonyl)-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylpropanamide positions it as a potential candidate for such applications. For instance, its ability to interact with both protein and nucleic acid targets could make it useful in developing treatments for diseases like cancer and neurodegenerative disorders, where cross-talk between different biological systems is prevalent.

Moreover, the synthesis and optimization of this compound have been influenced by recent advancements in synthetic methodologies. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex heterocyclic frameworks, allowing for greater flexibility in designing molecules with desired pharmacological properties. The use of these methods has not only improved the yield and purity of intermediates but also facilitated the introduction of diverse functional groups into the molecular structure.

The biological evaluation of 3-(benzenesulfonyl)-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylpropanamide has been conducted using both in vitro and in vivo models. Preliminary results indicate that this compound exhibits significant activity against various disease-related targets. For example, its ability to inhibit key enzymes involved in inflammation has been observed in cell-based assays, suggesting potential therapeutic benefits in conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with specific protein kinases has been explored, revealing promising results in terms of anticancer activity.

The role of computational chemistry in understanding the molecular interactions of this compound cannot be overstated. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its binding mode and mechanistic aspects. These studies have helped researchers refine their understanding of how the compound interacts with biological targets at the atomic level, guiding further optimization efforts to enhance its potency and selectivity.

Future directions in the study of 3-(benzenesulfonyl)-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylpropanamide include exploring its potential as a lead compound for drug development. By leveraging structure-based drug design principles, researchers aim to modify its chemical structure to improve its pharmacokinetic properties while maintaining or enhancing its biological activity. This approach involves careful consideration of factors such as solubility, metabolic stability, and distribution within biological systems to ensure that the final drug candidate is both effective and safe.

The integration of artificial intelligence (AI) into drug discovery processes has also opened new avenues for studying this compound. AI-driven platforms can analyze vast datasets to identify patterns and relationships between chemical structures and biological activities, accelerating the identification of promising candidates for further investigation. By harnessing these technologies, researchers can more efficiently navigate the complex landscape of medicinal chemistry and bring innovative treatments to patients more quickly.

In conclusion,3-(benzenesulfonyl)-N-2-(1H-pyrazol-1-yI)-2(thiophen--Z--yl)ethylpropanamide (CAS No 2034344--51--7) stands out as a structurally sophisticated molecule with significant potential in therapeutic applications Its unique combination o f functional groups positions it as an attractive candidate for further exploration In light o f recent advances i n synthetic chemistry computational methods an d AI-driven drug discovery this compound represents an exciting prospect f or future research an d development efforts